4-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dihydro-2H-benzo[g]chromene-2,5,10-trione

• IUPAC Name: 4-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dihydrobenzo[g]chromene-2,5,10-trione
• InChI: InChI=1S/C21H16O7/c1-26-14-7-10(8-15(27-2)20(14)25)13-9-16(22)28-21-17(13)18(23)11-5-3-4-6-12(11)19(21)24/h3-8,13,25H,9H2,1-2H3
• InChI Key: RPYPJMJLSPBJSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2CC(=O)OC3=C2C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H16O7
• Molecular Weight: 380.3 g/mol

Description

4-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dihydro-2H-benzo[g]chromene-2,5,10-trione, also known as HDBCT, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of chromene derivatives and has been found to exhibit a range of biological activities. In

Scientific Research Applications

Synthesis Methods

Recent research has developed new methods for synthesizing compounds like 4-(4-hydroxy-3,5-dimethoxyphenyl)-3,4-dihydro-2H-benzo[g]chromene-2,5,10-trione. For example, Choura et al. (2019) reported a method yielding good results under mild conditions using 2-amino-4-aryl-5,10-dioxo-5,10-dihydro-4H-benzo[g]chromene-3-carbonitriles and formic acid. This method also explored the antioxidant activities of these compounds (Choura et al., 2019). Yao et al. (2009) described an environmentally friendly, high-yield synthesis of 4H-benzo[g]chromene-5,10-dione derivatives through a multicomponent reaction under solvent-free conditions (Yao et al., 2009).

Photophysical Properties

The photophysical properties of chromene compounds have been a subject of interest. Hobley et al. (2000) studied the photochromism of chromene crystals, observing that certain chromene compounds exhibited crystalline state photochromism (Hobley et al., 2000).

Anticancer Research

There is growing interest in the potential anticancer applications of benzo[g]chromene derivatives. Choura et al. (2022) synthesized benzochromenopyrimidines and screened them for antiproliferative activity against colorectal cancer cells, finding some compounds with potent inhibitory activity (Choura et al., 2022).

Crystal Structure and Molecular Interactions

Studies on the crystal structure and molecular interactions of chromene derivatives have also been conducted. Swamy et al. (2006) analyzed the crystal structure of a related compound, revealing insights into its hydrogen bonding and molecular interactions (Swamy et al., 2006).